![molecular formula C19H24N2O5 B5559176 1-(methoxyacetyl)-4-[(6-methoxy-3-methyl-1-benzofuran-2-yl)carbonyl]-1,4-diazepane](/img/structure/B5559176.png)
1-(methoxyacetyl)-4-[(6-methoxy-3-methyl-1-benzofuran-2-yl)carbonyl]-1,4-diazepane
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Overview
Description
Synthesis Analysis
The synthesis of complex organic molecules like this one often involves multiple steps, including ring formation, functionalization, and coupling reactions. For example, similar compounds have been synthesized through processes such as ring-opening followed by ring closure reactions, as seen in the synthesis of related benzofuran derivatives (Halim & Ibrahim, 2022).
Molecular Structure Analysis
The molecular structure of such compounds is elucidated using techniques like spectral analysis and quantum studies. These methods provide insights into the electronic configuration, bond lengths, angles, and overall geometry of the molecule, helping in understanding its reactivity and properties (Halim & Ibrahim, 2022).
Scientific Research Applications
Methoxyflurane as an Anesthetic Agent
Methoxyflurane, a compound with methoxy groups and used as a volatile anesthetic, demonstrates the application of methoxy-containing compounds in clinical anesthesia. Its characteristic features suggest potential clinical utility, underlining the relevance of methoxy groups in enhancing the pharmacological profile of anesthetic agents (N. Andersen & E. Andersen, 1961).
Metabolism and Toxicology
Research into the metabolism and toxicology of compounds such as benzbromarone and environmental plasticizers like DINCH highlights the importance of understanding the metabolic pathways and potential toxicological impacts of chemically related substances. These studies can inform safety assessments and regulatory decisions, emphasizing the role of methoxy and benzofuran moieties in drug metabolism and environmental health (H. Maurer & P. Wollenberg, 1990); (Manori J. Silva et al., 2013).
Pharmacodynamics and Mechanisms of Action
The investigation into the pharmacodynamics and mechanisms of action of drugs like CGS 20625, a novel anxiolytic, provides insights into the therapeutic potential of compounds with specific structural features. Understanding how these compounds interact with biological targets, such as benzodiazepine receptors, is crucial for developing new medications with desired therapeutic effects (M. Williams et al., 1989).
Exposure and Biomonitoring Studies
Studies on the exposure to and biomonitoring of glycol ethers and their metabolites in humans provide valuable information on environmental and occupational health risks. Such research helps identify the pathways through which these compounds can affect human health and supports the development of strategies to minimize exposure (Hermann Fromme et al., 2013).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-methoxy-1-[4-(6-methoxy-3-methyl-1-benzofuran-2-carbonyl)-1,4-diazepan-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N2O5/c1-13-15-6-5-14(25-3)11-16(15)26-18(13)19(23)21-8-4-7-20(9-10-21)17(22)12-24-2/h5-6,11H,4,7-10,12H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NFRUQCWTNUNONZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(OC2=C1C=CC(=C2)OC)C(=O)N3CCCN(CC3)C(=O)COC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Methoxyacetyl)-4-[(6-methoxy-3-methyl-1-benzofuran-2-yl)carbonyl]-1,4-diazepane |
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